Cas no 2171246-21-0 ((3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-4-methylpentanoic acid)

• Product Name: (3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-4-methylpentanoic acid
• CAS No: 2171246-21-0
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 6585580
• PubChem ID: 165566994
• Update Time: 2025-06-28

(3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-4-methylpentanoic acid
• 2171246-21-0
• EN300-1579574
• (3R)-3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}-4-methylpentanoic acid

• Inchi： 1S/C25H25N3O6/c1-14(2)20(12-23(29)30)26-24(31)21-11-22(34-28-21)27-25(32)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-11,14,19-20H,12-13H2,1-2H3,(H,26,31)(H,27,32)(H,29,30)/t20-/m1/s1
• InChI Key： ICYUWKVFSNPVAX-HXUWFJFHSA-N
• SMILES： O(C(NC1=CC(C(N[C@H](CC(=O)O)C(C)C)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 131Ų

Additional information on (3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-4-methylpentanoic acid

Chemical Compound CAS No. 2171246-21-0: (3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-4-methylpentanoic Acid

The chemical compound with CAS No. 2171246-21-0, named (3R)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}-4-methylpentanoic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a 1,2-oxazole ring, and a chiral center at the 3-position of the pentanoic acid backbone. The presence of these functional groups makes it a valuable substrate for various chemical modifications and bioconjugation reactions.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and protection strategies. The Fmoc group is widely used as a temporary protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an oxazole ring, which adds another layer of complexity and functionality. The oxazole ring itself is a heterocyclic structure known for its stability and ability to participate in various chemical reactions, including nucleophilic substitutions and cycloadditions.

The chiral center at the 3-position of the pentanoic acid backbone introduces stereochemistry into the molecule, which is crucial for its biological activity. Stereoisomers often exhibit different pharmacokinetic properties, making this compound a promising candidate for enantioselective synthesis and drug design. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of such chiral compounds, further enhancing their potential in therapeutic applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of amino acids with heterocyclic rings and subsequent chiral resolution. The use of Fmoc chemistry ensures precise control over the reaction steps, allowing for high yields and purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The biological activity of this compound has been studied in various contexts. Its ability to act as a substrate for proteolytic enzymes makes it a valuable tool in enzyme kinetics and inhibitor design. Additionally, the presence of the oxazole ring has been linked to anti-inflammatory and antioxidant properties, suggesting potential applications in treating chronic diseases such as arthritis and neurodegenerative disorders.

Recent breakthroughs in computational chemistry have further elucidated the molecular interactions of this compound with biological targets. Molecular docking studies have revealed key interactions between the Fmoc group and protein binding sites, providing insights into its mechanism of action. These findings have paved the way for rational drug design strategies aimed at optimizing its pharmacokinetic properties.

In conclusion, CAS No. 2171246-21-0 represents a cutting-edge molecule with diverse applications in medicinal chemistry and biotechnology. Its unique structure, incorporating Fmoc, oxazole, and chiral elements, positions it as a versatile building block for advanced drug development. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.